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Compound of Interest

Compound Name: 2-Deoxy-D-galactose

Cat. No.: B1664072

Essential Safety and Handling Guide for 2-
Deoxy-D-galactose

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Deoxy-D-galactose, tailored for researchers, scientists, and drug development professionals.
Following these procedures will help ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 2-Deoxy-D-galactose, which is a white powder, the primary goal is to prevent
inhalation of dust and avoid contact with skin and eyes.[1] Although not classified as a
hazardous substance under OSHA 29 CFR 1910.1200 or Regulation (EC) No 1272/2008,
adherence to standard laboratory safety protocols is essential.[1][2]

Recommended Personal Protective Equipment[3][4][5][6]
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PPE Category

Item

Specification

Eye/Face Protection

Safety glasses or chemical

Must comply with OSHA's 29
CFR 1910.133 or European

safety goggles Standard EN166.[3] Should
include side protection.[2]
Appropriate protective clothin
Skin Protection Lab coat PPIOP P 9

to prevent skin exposure.[3]

Gloves

Impervious gloves (e.g., nitrile,
neoprene, or rubber) suitable
for handling chemicals.[1][5]
Inspect gloves for any damage

before use.[5]

Respiratory Protection

Dust mask or respirator

A NIOSH-approved N95 or P1
particulate filter is
recommended when dust

formation is likely.[2][7]

Operational Plan: Handling 2-Deoxy-D-galactose

Follow these step-by-step instructions for the safe handling of 2-Deoxy-D-galactose.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

generation and accumulation.[2][3]

o Ensure that an eyewash station and safety shower are readily accessible.

» Keep the container tightly closed when not in use and store in a cool, dry place away from

incompatible substances like oxidizing agents.[1][3]

2. Weighing and Transferring:

» Before handling, put on all required PPE as detailed in the table above.
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e To minimize dust, handle the powder carefully. Avoid actions that could cause it to become
airborne.

o Use a spatula or other appropriate tool to transfer the solid.
« If weighing, do so in an enclosure or on a draft shield to contain any dust.
3. Solution Preparation (General Protocol):

o Slowly add the weighed 2-Deoxy-D-galactose powder to the desired solvent (it is miscible
with water) in a suitable container.[1]

« Stir the mixture gently to dissolve the solid. Avoid splashing.

o Clearly label the container with the contents and concentration.

4. Post-Handling Procedures:

e Wash hands thoroughly with soap and water after handling is complete.[3]
» Clean the work area, ensuring any residual powder is wiped up.

» Remove and properly store or dispose of PPE. Contaminated clothing should be washed
before reuse.[3]

Spill Management and Disposal Plan

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
Minor Spills:

» Restrict access to the area.

o Wear appropriate PPE, including respiratory protection, impervious gloves, and safety
glasses.[1]

e Use dry clean-up procedures; avoid generating dust.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1664072?utm_src=pdf-body
https://datasheets.scbt.com/sc-202400.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB9712184_EN.htm
https://amp.chemicalbook.com/ProductMSDSDetailCB9712184_EN.htm
https://datasheets.scbt.com/sc-202400.pdf
https://datasheets.scbt.com/sc-202400.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Carefully sweep or vacuum the spilled material.[1][3] If using a vacuum, it should be an
explosion-proof model designed for this purpose.[1]

e Place the collected material into a clean, dry, sealable, and labeled container for disposal.[1]
Major Spills:

o Evacuate the area and move upwind.[1]

 Alert your institution's safety officer or emergency response team.

e Prevent the spill from entering drains or waterways.[2]

Waste Disposal:

o All waste, including spilled material and contaminated disposables, must be handled in
accordance with local, state, and federal regulations.[1]

o Dispose of the chemical waste in a suitable, labeled container. Do not mix with other waste
streams unless explicitly permitted.

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal instructions.

Safety and Handling Workflow
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Workflow for Safe Handling of 2-Deoxy-D-galactose
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Caption: Workflow for the safe handling of 2-Deoxy-D-galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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